Cas no 1805613-35-7 (3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805613-35-7
• MF: C₉H₄F₅IN₂
• MW: 362.037951469421
• CID: 4895583
• Update Time: 2025-07-16

3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F5IN2/c10-8(11)6-5(1-2-16)17-3-4(7(6)15)9(12,13)14/h3,8H,1H2
• InChI Key： KIARJFRUKWDNAG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile

3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805613-35-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile is notable for its incorporation of difluoromethyl, iodo, and trifluoromethyl groups. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. The presence of these substituents also influences the compound's biological activity, which has been a focal point of recent research.

Recent studies have explored the pharmacological properties of 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile. One notable area of investigation is its potential as a lead compound for the development of new drugs targeting specific diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. This finding suggests that 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile could serve as a foundation for the design of more effective therapeutic agents.

In addition to its enzymatic inhibition properties, 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile has also been studied for its potential as an antiviral agent. Preliminary studies have shown that this compound can interfere with viral replication processes, making it a candidate for further exploration in antiviral drug development. The unique combination of functional groups in this molecule may provide a novel mechanism for combating viral infections, which is particularly relevant given the ongoing challenges posed by emerging viral threats.

The synthesis of 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile involves several well-defined steps that ensure high yield and purity. One common synthetic route involves the reaction of 4-bromo-5-trifluoromethylpyridine with difluoroacetonitrile followed by iodination. This process requires careful control of reaction conditions to achieve optimal results. The detailed synthetic protocol has been documented in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this area.

Beyond its direct applications in drug development, 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile has also found utility as an intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and stable structure make it an attractive starting material for a wide range of chemical transformations. For example, it can be used to introduce difluoromethyl and trifluoromethyl functionalities into target molecules, which are known to enhance biological activity and improve pharmacokinetic properties.

The safety and environmental impact of 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile have also been evaluated in various studies. While this compound is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. Additionally, efforts are being made to develop more sustainable synthetic methods that reduce environmental impact and improve overall efficiency.

In conclusion, 3-(Difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805613-35-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for the development of new therapeutic agents and other bioactive compounds. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.